Cas no 924711-33-1 ([4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone)

• Product Name: [4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone
• CAS No: 924711-33-1
• MF: C₂₃H₂₃N₃O₃S
• MW: 421.5120241642
• CID: 5765283
• PubChem ID: 9268845
• Update Time: 2025-05-26

[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone
• 924711-33-1
• EN300-26602330
• 1-(2-phenylethenesulfonyl)-4-[3-(1H-pyrrol-1-yl)benzoyl]piperazine
• Z95647753
• AKOS001277781

• Inchi： 1S/C23H23N3O3S/c27-23(21-9-6-10-22(19-21)24-12-4-5-13-24)25-14-16-26(17-15-25)30(28,29)18-11-20-7-2-1-3-8-20/h1-13,18-19H,14-17H2/b18-11+
• InChI Key： IPRNLMLCTBLSMH-WOJGMQOQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2C=CC=C(C=2)N2C=CC=C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 421.14601278g/mol
• Monoisotopic Mass: 421.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71Ų

Additional information on [4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone

Comprehensive Overview of [4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone (CAS No. 924711-33-1)

The compound [4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone (CAS No. 924711-33-1) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a piperazine core linked to a phenylvinylsulfonyl group and a pyrrolylphenylmethanone moiety, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The [4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone scaffold aligns with this trend, as its sulfonamide and ketone functionalities offer versatile pharmacophoric properties. Computational studies suggest that this compound may exhibit high binding affinity to proteins involved in cell signaling pathways, a topic frequently searched by scientists exploring drug design and molecular docking techniques.

The synthesis of CAS No. 924711-33-1 typically involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and amide bond formation. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in process chemistry optimization. Notably, its E-configuration (trans-styryl group) is critical for bioactivity, a detail often highlighted in structure-activity relationship (SAR) studies. This aligns with the growing interest in stereochemistry and conformational analysis among pharmaceutical researchers.

From a commercial perspective, [4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone is primarily supplied by specialty chemical manufacturers catering to high-throughput screening (HTS) libraries. Its inclusion in such libraries underscores its potential as a lead compound for hit-to-lead optimization. Online searches for "piperazine derivatives in drug discovery" or "sulfonyl-based bioactive molecules" frequently reference this compound, indicating its prominence in contemporary research.

Environmental and regulatory considerations are also pivotal. While CAS No. 924711-33-1 is not classified as hazardous, its handling requires standard laboratory precautions. This aspect resonates with the increasing focus on green chemistry and sustainable synthesis, topics that dominate scientific discourse. Analytical characterization via NMR, HPLC, and mass spectrometry ensures batch-to-batch reproducibility, a key concern for contract research organizations (CROs).

In conclusion, [4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-(3-pyrrol-1-ylphenyl)methanone represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, positions it as a subject of ongoing investigation. As the scientific community continues to explore fragment-based drug discovery and computational modeling, compounds like this will remain at the forefront of innovation.